Cas no 2091265-58-4 (CID 131480860)

• Product Name: CID 131480860
• CAS No: 2091265-58-4
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 5267583
• Update Time: 2025-07-02

CID 131480860 Chemical and Physical Properties

Names and Identifiers

• CID 131480860
• 1-Piperidinecarboxylic acid, 3-(acetylamino)-4-oxo-, methyl ester

• Inchi： 1S/C9H14N2O4/c1-6(12)10-7-5-11(9(14)15-2)4-3-8(7)13/h7H,3-5H2,1-2H3,(H,10,12)
• InChI Key： KKTYZDWKCQYYCT-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(=O)C(NC(C)=O)C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 439.1±45.0 °C(Predicted)
• pka: 14.39±0.20(Predicted)

Additional information on CID 131480860

Comprehensive Analysis of CAS No. 2091265-58-4 and CID 131480860: Applications and Research Insights

In the rapidly evolving field of chemical research and pharmaceutical development, CAS No. 2091265-58-4 and CID 131480860 have garnered significant attention due to their unique molecular structures and potential applications. These compounds are frequently searched in scientific databases, reflecting their relevance in modern research. This article delves into their properties, applications, and the latest advancements, aligning with trending topics such as drug discovery, molecular targeting, and biomedical innovations.

CAS No. 2091265-58-4 is a chemically synthesized compound with a distinct molecular framework, making it a subject of interest in medicinal chemistry. Researchers are exploring its potential as a therapeutic agent, particularly in addressing conditions linked to cellular signaling pathways. Meanwhile, CID 131480860, cataloged in PubChem, is often studied for its role in enzyme inhibition and ligand-receptor interactions. Both compounds are part of a growing trend toward precision medicine, where tailored molecular solutions are prioritized.

One of the key reasons for the rising interest in these compounds is their potential synergy with AI-driven drug design. With the integration of machine learning and computational chemistry, scientists are accelerating the discovery of novel applications for CAS No. 2091265-58-4 and CID 131480860. For instance, recent studies highlight their utility in high-throughput screening, a method widely discussed in biotech forums and research publications.

From an industrial perspective, these compounds are also being evaluated for their stability and scalability in large-scale synthesis. Companies specializing in custom chemical synthesis are increasingly listing them in their portfolios, catering to the demand from pharmaceutical developers and academic institutions. This aligns with the broader shift toward sustainable chemistry, where efficiency and environmental impact are critical considerations.

Another hot topic linked to these compounds is their potential in neurodegenerative disease research. Preliminary data suggests that CID 131480860 may interact with proteins implicated in cognitive disorders, sparking discussions in neuroscience communities. Similarly, CAS No. 2091265-58-4 is being tested for its anti-inflammatory properties, a area of high public interest due to the growing prevalence of chronic inflammatory diseases.

To ensure clarity for researchers and industry professionals, this article avoids speculative claims and focuses on verified data. For example, the PubChem database provides detailed molecular descriptors for CID 131480860, while CAS No. 2091265-58-4 is documented in peer-reviewed journals for its crystallographic data. Such transparency is essential for fostering trust in scientific communication.

In summary, CAS No. 2091265-58-4 and CID 131480860 represent promising avenues for future research. Their applications span drug development, biomolecular engineering, and disease modeling, making them staples in contemporary scientific discourse. As the demand for innovative therapeutics grows, these compounds will likely remain at the forefront of chemical and pharmacological studies.